Cas no 869113-04-2 (4-{[(2-Bromoethyl)oxy]methyl}benzonitrile)

• Product Name: 4-{[(2-Bromoethyl)oxy]methyl}benzonitrile
• CAS No: 869113-04-2
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 2143430
• Update Time: 2023-08-04

4-{[(2-Bromoethyl)oxy]methyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-{[(2-bromoethyl)oxy]methyl}benzonitrile
• FMVQVEWHVBVBJW-UHFFFAOYSA-N
• 4-(2-bromo-ethoxymethyl)-benzonitrile
• Benzonitrile, 4-[(2-bromoethoxy)methyl]-
• 4-{[(2-Bromoethyl)oxy]methyl}benzonitrile

• Inchi： 1S/C10H10BrNO/c11-5-6-13-8-10-3-1-9(7-12)2-4-10/h1-4H,5-6,8H2
• InChI Key： FMVQVEWHVBVBJW-UHFFFAOYSA-N
• SMILES： BrCCOCC1C=CC(C#N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Topological Polar Surface Area: 33